Cas no 20074-80-0 (5-Chloropentanal)
5-Chloropentanal structure
Product Name:5-Chloropentanal
CAS No:20074-80-0
MF:C5H9ClO
MW:120.577360868454
MDL:MFCD09753736
CID:252983
PubChem ID:643048
Update Time:2025-04-19
5-Chloropentanal Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloropentanal
- pentanal, 5-chloro-
- 5-Chlorovaleraldehyde
- 5-Chloro-pentanal
- AK110863
- 5-chloranylpentanal
- zlchem 154
- 5-chloropentan-1-one
- delta-chlorovaleraldehyde
- ZLB0143
- ZNLHWEDEIKEQDK-UHFFFAOYSA-N
- FCH968685
- VZ30250
- SY024458
- U884
- AX8168381
- AB0019522
- ST24029457
- A814222
- InChI=1/C5H9ClO/c6-4-2-1-
- MFCD09753736
- AS-17389
- AMY772
- EN300-206280
- InChI=1/C5H9ClO/c6-4-2-1-3-5-7/h5H,1-4H
- 20074-80-0
- CS-W005195
- FT-0658576
- SCHEMBL832100
- AKOS006383593
- DTXSID20349105
- DTXCID40300177
- DB-027015
-
- MDL: MFCD09753736
- Inchi: 1S/C5H9ClO/c6-4-2-1-3-5-7/h5H,1-4H2
- InChI Key: ZNLHWEDEIKEQDK-UHFFFAOYSA-N
- SMILES: ClCCCCC=O
Computed Properties
- Exact Mass: 120.03427
- Monoisotopic Mass: 120.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 4
- Complexity: 45.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 1
Experimental Properties
- Density: 1.006
- Boiling Point: 172 ºC
- Flash Point: 67 ºC
- PSA: 17.07
5-Chloropentanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TY689-200mg |
5-Chloropentanal |
20074-80-0 | 97% | 200mg |
55.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TY689-25g |
5-Chloropentanal |
20074-80-0 | 97% | 25g |
2039CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TY689-5g |
5-Chloropentanal |
20074-80-0 | 97% | 5g |
462.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TY689-1g |
5-Chloropentanal |
20074-80-0 | 97% | 1g |
116.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TY689-20g |
5-Chloropentanal |
20074-80-0 | 97% | 20g |
1717.0CNY | 2021-07-10 | |
| Apollo Scientific | OR928054-1g |
5-Chloropentanal |
20074-80-0 | 97% | 1g |
£41.00 | 2023-09-01 | |
| Apollo Scientific | OR928054-5g |
5-Chloropentanal |
20074-80-0 | 97+% | 5g |
£53.00 | 2024-05-24 | |
| Apollo Scientific | OR928054-10g |
5-Chloropentanal |
20074-80-0 | 97% | 10g |
£100.00 | 2023-09-01 | |
| TRC | C374868-10mg |
5-Chloropentanal |
20074-80-0 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C374868-50mg |
5-Chloropentanal |
20074-80-0 | 50mg |
$ 65.00 | 2022-04-01 |
5-Chloropentanal Related Literature
-
Yang Yang RSC Adv. 2015 5 18894
-
Xiaochen Ji,Muyun Tan,Mei Fu,Guo-Jun Deng,Huawen Huang Org. Biomol. Chem. 2019 17 4979
-
Nagatoshi Nishiwaki,Shotaro Hirao,Jun Sawayama,Kazuhiko Saigo,Kazuya Kobiro Chem. Commun. 2011 47 4938
-
Nelson Y. S. Lam,Tegan P. Stockdale,Matthew J. Anketell,Ian Paterson Chem. Commun. 2021 57 3171
-
Jonathan D. Bell,Alexander H. Harkiss,Christopher R. Wellaway,Andrew Sutherland Org. Biomol. Chem. 2018 16 6410
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